Cas no 954218-25-8 (2-Chloro-4-(2,5-dimethylphenyl)pyrimidine)

• Product Name: 2-Chloro-4-(2,5-dimethylphenyl)pyrimidine
• CAS No: 954218-25-8
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4723048
• Update Time: 2025-09-25

2-Chloro-4-(2,5-dimethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2,5-dimethylphenyl)pyrimidine
• 2-Chloro-4-(2,5-dimethylphenyl)pyrimidine

• Inchi： 1S/C12H11ClN2/c1-8-3-4-9(2)10(7-8)11-5-6-14-12(13)15-11/h3-7H,1-2H3
• InChI Key： MYWKQVNPBVFLGZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=C(C)C=CC=2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-4-(2,5-dimethylphenyl)pyrimidine

Professional Introduction to 2-Chloro-4-(2,5-dimethylphenyl)pyrimidine (CAS No. 954218-25-8)

2-Chloro-4-(2,5-dimethylphenyl)pyrimidine, a compound with the chemical identifier CAS No. 954218-25-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic organic compound has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of this pyrimidine derivative, characterized by a chloro substituent at the 2-position and dimethylphenyl groups at the 4-position, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine molecule exhibits a high degree of stability, which is crucial for its role in multi-step synthetic pathways. Its chloro group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups essential for drug design. Meanwhile, the dimethylphenyl moiety contributes to the compound's lipophilicity, enhancing its solubility in organic solvents and facilitating its incorporation into complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine has been extensively studied for its potential applications in the development of novel therapeutic agents. Research has demonstrated its utility as a precursor in synthesizing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The pyrimidine core is particularly well-suited for modulating enzyme activity due to its ability to mimic natural substrates and interfere with key biological pathways.

One of the most compelling aspects of< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine is its role in the synthesis of small-molecule inhibitors that exhibit high selectivity and potency. For instance, studies have shown that derivatives of this compound can effectively inhibit specific tyrosine kinases implicated in tumor growth and progression. The chloro substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that fine-tune pharmacokinetic properties.

The< strong>CAS No. 954218-25-8 registry number ensures that researchers can reliably source and identify this compound for their studies. This standardized identification system is essential for maintaining consistency across different laboratories and publications. The availability of high-purity< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine samples has facilitated numerous preclinical investigations aimed at evaluating its safety and efficacy profiles.

Advances in computational chemistry have further enhanced the understanding of how< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action at various protein receptors. These findings have guided the optimization of lead compounds into more effective therapeutic agents with improved pharmacological properties.

The synthesis of< strong>2-Chloro-4-(2,5-dimethylphenyl)pyrimidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include chlorination of a pyrimidine precursor followed by selective functionalization with dimethylphenyl groups. The use of palladium-catalyzed cross-coupling reactions has been particularly advantageous in constructing the desired aryl-pyrimidine framework efficiently.

In conclusion, 2-Chloro-4-(2,5-dimethylphenyl)pyrimidine (CAS No. 954218-25-8) stands out as a pivotal compound in pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate in synthesizing kinase inhibitors underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation therapeutics.